1-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)-3-(thiophen-2-ylmethyl)urea

• IUPAC Name: 1-[2-(1-methylpyrrol-2-yl)-2-morpholin-4-ylethyl]-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C17H24N4O2S/c1-20-6-2-5-15(20)16(21-7-9-23-10-8-21)13-19-17(22)18-12-14-4-3-11-24-14/h2-6,11,16H,7-10,12-13H2,1H3,(H2,18,19,22)
• InChI Key: NCJXNGJYUHLVAK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CNC(=O)NCC2=CC=CS2)N3CCOCC3
• Molecular Formula: C17H24N4O2S
• Molecular Weight: 348.5 g/mol
• CAS No.: 1211685-97-0

Description

1-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)-3-(thiophen-2-ylmethyl)urea is a useful research compound. Its molecular formula is C17H24N4O2S and its molecular weight is 348.47. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

Urea derivatives, such as Mannich bases synthesized from pyrrolidinyl and morpholino groups, have been investigated for their corrosion inhibition properties on metal surfaces in acidic environments. These compounds exhibit significant inhibition efficiency, which increases with concentration and decreases with temperature. Their adsorption follows Langmuir’s isotherm, indicating a strong interaction with metal surfaces (Jeeva et al., 2015).

Enzyme Inhibition and Cancer Treatment

Urea derivatives have been explored for their enzyme inhibitory activities and potential anticancer properties. For example, 1-aryl-3-(2-chloroethyl) ureas have shown cytotoxicity against human adenocarcinoma cells, with some derivatives exhibiting comparable or superior activity to established chemotherapy agents (Gaudreault et al., 1988). Moreover, novel urea derivatives targeting the PI3K/AKT signaling pathway have demonstrated potent activity against chronic myeloid leukemia (CML), highlighting the therapeutic potential of these compounds in cancer treatment (Li et al., 2019).

Anion Binding and Coordination Chemistry

Urea derivatives have also been studied for their ability to bind anions and form complexes with metals, serving as potential ligands in coordination chemistry. The presence of urea groups adjacent to pyridyl functionalities enables these compounds to bind ion pairs through both coordination and hydrogen bonding, offering a unique approach to ion-pair binding and the formation of complex structures (Qureshi et al., 2009).

Molecular Recognition and Gelation

Research into urea derivatives extends into molecular recognition and the development of hydrogels. For instance, the interaction between urea compounds and specific anions can significantly affect the morphology and rheology of hydrogels, providing a method for tuning the physical properties of these materials (Lloyd & Steed, 2011).